4-Methylbenzyl 4-{[3-(trifluoromethyl)benzyl]sulfanyl}[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide
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Description
4-Methylbenzyl 4-{[3-(trifluoromethyl)benzyl]sulfanyl}[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide is a useful research compound. Its molecular formula is C26H19F3N2S3 and its molecular weight is 512.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
This compound is associated with research on new synthetic methodologies and the structural characterization of complex organic compounds. The related compounds have been synthesized to explore their chemical and physical properties, including their reactivity and potential as intermediates for further chemical transformations. For example, research on the synthesis of thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives has elucidated new pathways for creating heterocyclic compounds with potential applications in pharmaceuticals and materials science (Abdelriheem, Ahmad, & Abdelhamid, 2015).
Advanced Materials Research
Compounds with the mentioned structural features have been explored for their applications in the development of advanced materials. For example, the synthesis and characterization of new polyimides derived from thiophenyl-substituted benzidines, which include structurally similar sulfides, have shown promising results for creating materials with high refractive indices and small birefringences, important for optical and electronic applications (Tapaswi et al., 2015).
Biological and Pharmacological Potential
While explicitly excluding information related to drug use, dosage, and side effects, it's worth noting that structurally related compounds have been investigated for their biological and pharmacological activities. This includes studies on antimicrobial and antiproliferative properties, highlighting the potential of these compounds in medicinal chemistry research for identifying new therapeutic agents. For instance, synthesis efforts targeting tetrahydrobenzothieno[2,3-d]pyrimidine derivatives have aimed at evaluating their potential as antimicrobial agents, underscoring the broader interest in these compounds for biologically relevant applications (Soliman et al., 2009).
Properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]-4-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-[1]benzothiolo[3,2-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19F3N2S3/c1-16-9-11-17(12-10-16)14-33-25-30-22-20-7-2-3-8-21(20)34-23(22)24(31-25)32-15-18-5-4-6-19(13-18)26(27,28)29/h2-13H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUBBVLKLMYEKBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)SCC4=CC(=CC=C4)C(F)(F)F)SC5=CC=CC=C53 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19F3N2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.